Cas no 59004-81-8 (5-isothiocyanatopentanoic acid)
5-Isothiocyanatopentanoic acid is a bifunctional compound featuring both an isothiocyanate (–N=C=S) and a carboxylic acid (–COOH) group, making it a versatile reagent for bioconjugation and crosslinking applications. The isothiocyanate group reacts selectively with primary amines under mild conditions, enabling stable thiourea bond formation, while the carboxylic acid allows further derivatization or coupling via amide bonds. This compound is particularly useful in protein labeling, peptide modification, and polymer synthesis, offering controlled reactivity and compatibility with aqueous and organic solvents. Its intermediate chain length (C5 spacer) provides flexibility, reducing steric hindrance in conjugation reactions. Suitable for research in biochemistry and materials science.
59004-81-8 structure
Product Name:5-isothiocyanatopentanoic acid
CAS No:59004-81-8
MF:C6H9NO2S
MW:159.206160306931
CID:340210
PubChem ID:44294619
Update Time:2025-06-06
5-isothiocyanatopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-isothiocyanato-
- 5-isothiocyanatopentanoic acid
- EN300-1067068
- DTXSID50658191
- CHEMBL50223
- SCHEMBL3109402
- 5-Isothiocyanatovaleriansaure
- 59004-81-8
- 5-ISOTHIOCYANATOPENTANOICACID
- 5-Isothiocyanato-pentanoic acid
-
- Inchi： 1S/C6H9NO2S/c8-6(9)3-1-2-4-7-5-10/h1-4H2,(H,8,9)
- InChI Key： WWLWLQMIFGULGR-UHFFFAOYSA-N
- SMILES： S=C=NCCCCC(=O)O
Computed Properties
- Exact Mass: 159.03547
- Monoisotopic Mass: 159.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 49.66
5-isothiocyanatopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067068-0.05g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 0.05g |
$245.0 | 2023-10-28 | |
| Enamine | EN300-1067068-0.1g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 0.1g |
$366.0 | 2023-10-28 | |
| Enamine | EN300-1067068-0.25g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 0.25g |
$524.0 | 2023-10-28 | |
| Enamine | EN300-1067068-0.5g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 0.5g |
$824.0 | 2023-10-28 | |
| Enamine | EN300-1067068-1.0g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 1.0g |
$1057.0 | 2023-07-10 | |
| Enamine | EN300-1067068-2.5g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 2.5g |
$2071.0 | 2023-10-28 | |
| Enamine | EN300-1067068-5.0g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 5.0g |
$3065.0 | 2023-07-10 | |
| Enamine | EN300-1067068-10.0g |
5-isothiocyanatopentanoic acid |
59004-81-8 | 95% | 10.0g |
$4545.0 | 2023-07-10 | |
| Aaron | AR01DU06-50mg |
Pentanoic acid, 5-isothiocyanato- |
59004-81-8 | 95% | 50mg |
$362.00 | 2025-02-09 | |
| Aaron | AR01DU06-100mg |
Pentanoic acid, 5-isothiocyanato- |
59004-81-8 | 95% | 100mg |
$529.00 | 2025-02-09 |
5-isothiocyanatopentanoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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